Cas no 2229622-97-1 (tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate
• CAS No: 2229622-97-1
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6405680
• PubChem ID: 165972413
• Update Time: 2025-06-28

tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate
• EN300-1885300
• tert-butyl 4-[3-(oxiran-2-yl)propyl]piperazine-1-carboxylate
• 2229622-97-1

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(17)16-9-7-15(8-10-16)6-4-5-12-11-18-12/h12H,4-11H2,1-3H3
• InChI Key： PSCFJGPYQQFDJG-UHFFFAOYSA-N
• SMILES： O1CC1CCCN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.3Ų

Additional information on tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate

Introduction to Tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate (CAS No. 2229622-97-1)

Tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate, with the CAS number 2229622-97-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in the synthesis of novel therapeutic agents. The unique structural features of Tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate make it a valuable intermediate in the creation of complex molecular architectures, particularly in the design of bioactive molecules targeting various physiological pathways.

The chemical structure of this compound incorporates several key functional groups that contribute to its reactivity and utility. The presence of a tert-butyl group provides steric hindrance, which can influence the conformation and binding properties of the molecule. Additionally, the oxiran-2-yl moiety introduces a reactive epoxide ring, which is commonly utilized in nucleophilic substitution reactions to introduce additional functional groups or to form covalent bonds with other molecules. The piperazine ring, a well-known pharmacophore, enhances the solubility and bioavailability of the compound, making it suitable for further derivatization into pharmacologically active agents.

In recent years, there has been a growing interest in the development of novel piperazine-based compounds due to their diverse biological activities. Piperazines are known to exhibit properties such as antipsychotic, antidepressant, and anti-inflammatory effects, making them valuable candidates for drug discovery. The synthesis and modification of Tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate offer a versatile platform for exploring new therapeutic possibilities. Researchers have been leveraging its structural flexibility to develop molecules with enhanced binding affinity and selectivity for target receptors.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The oxiran group can be selectively modified through various chemical reactions, allowing for the introduction of different substituents that can fine-tune the biological activity of the molecule. This adaptability has made Tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate a popular choice for medicinal chemists working on small molecule drug design. For instance, recent studies have demonstrated its utility in creating inhibitors targeting enzymes involved in cancer progression and inflammatory diseases.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound as a building block for more complex drug candidates. By incorporating it into larger molecular frameworks, researchers aim to develop drugs that can interact more effectively with biological targets. The tert-butyl group, in particular, has been shown to improve metabolic stability and reduce unwanted side effects, making it an attractive feature for drug development.

Moreover, the oxiran ring in Tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate provides a unique opportunity for further functionalization through ring-opening reactions. This property has been exploited in various synthetic strategies to create diverse libraries of compounds for high-throughput screening. Such approaches have led to the identification of several promising lead compounds with potential therapeutic applications.

In conclusion, Tert-butyl 4-3-(oxiran-2-yl)propylpiperazine-1-carboxylate (CAS No. 2229622-97-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.